Cas no 1142194-66-8 (2-Bromo-4-isopropoxypyridine)

• Product Name: 2-Bromo-4-isopropoxypyridine
• CAS No: 1142194-66-8
• MF: C₈H₁₀BrNO
• MW: 216.07510137558
• CID: 2176529
• Update Time: 2025-05-21

2-Bromo-4-isopropoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(iso-propoxy)pyridine
• 2-Bromo-4-isopropoxypyridine
• Pyridine, 2-bromo-4-(1-methylethoxy)-

• Inchi： 1S/C8H10BrNO/c1-6(2)11-7-3-4-10-8(9)5-7/h3-6H,1-2H3
• InChI Key： JNKIIJYPNGOUMF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)OC(C)C

Computed Properties

• Exact Mass: 214.995
• Monoisotopic Mass: 214.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-Bromo-4-isopropoxypyridine

Comprehensive Overview of 2-Bromo-4-isopropoxypyridine (CAS No. 1142194-66-8): Properties, Applications, and Industry Insights

2-Bromo-4-isopropoxypyridine (CAS No. 1142194-66-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and structural properties. As a brominated pyridine derivative, this compound serves as a critical intermediate in organic synthesis, particularly in the construction of complex molecules for drug discovery and material science. Its molecular formula, C₈H₁₀BrNO, and unique isopropoxy functional group make it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern medicinal chemistry.

The growing demand for pyridine-based intermediates like 2-Bromo-4-isopropoxypyridine aligns with trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly catalytic systems to optimize its production, addressing concerns about waste reduction and energy efficiency. This compound’s role in API (Active Pharmaceutical Ingredient) development is another hot topic, as it contributes to the synthesis of kinase inhibitors and antiviral agents—areas of high interest post-pandemic. Searches for "pyridine derivatives in drug design" or "CAS 1142194-66-8 applications" reflect its relevance in cutting-edge research.

From a technical perspective, 2-Bromo-4-isopropoxypyridine exhibits a melting point range of 45–50°C and a boiling point of approximately 250°C, with solubility in common organic solvents like dichloromethane and ethanol. These properties facilitate its use in high-throughput screening and combinatorial chemistry. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, which typically exceeds 97% in commercial batches. The compound’s stability under inert atmospheres makes it suitable for long-term storage, though precautions against moisture are recommended.

Industry stakeholders frequently inquire about "scalable synthesis of 2-Bromo-4-isopropoxypyridine" and "supply chain stability for CAS 1142194-66-8," highlighting its commercial importance. Manufacturers are investing in continuous flow chemistry to enhance production efficiency, while regulatory compliance (e.g., REACH, FDA guidelines) ensures its safe handling. Recent patents involving this compound underscore its utility in photocatalysis and metal-organic frameworks (MOFs), emerging fields with applications in energy storage and sensors.

In conclusion, 2-Bromo-4-isopropoxypyridine (CAS No. 1142194-66-8) represents a nexus of innovation across multiple scientific disciplines. Its adaptability in small-molecule therapeutics and advanced materials positions it as a compound of enduring value. As research trends evolve toward precision synthesis and AI-driven molecular design, this bromopyridine derivative will likely remain a focal point for academic and industrial investigations.